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Cyclosiversioside F 16,25-
Compound Name: ,
diacetate

cat. No.: B15136683

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclosiversioside F 16,25-diacetate is a naturally occurring cycloartane-type triterpenoid
glycoside. These compounds, primarily isolated from various species of the Astragalus genus,
are of significant interest to the scientific community due to their diverse and potent biological
activities. This technical guide provides a comprehensive overview of the available
physicochemical properties, biological activities, and potential therapeutic applications of
Cyclosiversioside F 16,25-diacetate, compiled from existing scientific literature and chemical
supplier data.

Physicochemical Properties

While a complete experimental characterization is not publicly available, the following data has

been compiled from various sources.

Table 1: Physicochemical Data for Cyclosiversioside F 16,25-diacetate
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Property Value Source
CAS Number 452919-90-3 Molnova
Molecular Formula CasH72016 Molnova
Molecular Weight 869.04 g/mol Molnova
Purity >98% (HPLC) Molnova

Inferred from typical
Appearance White to off-white powder appearance of purified natural

products

- Soluble in DMSO, Pyridine,
Solubility Molnova
Methanol, Ethanol

Store at -20°C under an inert ] ) )
Storage United States Biological
atmosphere

Note: Specific quantitative data such as melting point and optical rotation have not been found
in the reviewed literature.

Spectral Data

Detailed 1D and 2D NMR spectra (*H NMR, 3C NMR) and mass spectrometry fragmentation
data for Cyclosiversioside F 16,25-diacetate are not readily available in the public domain.
Researchers who have purchased this compound as a reference standard may have access to
this data through the supplier's Certificate of Analysis.

Experimental Protocols

A detailed, step-by-step experimental protocol for the isolation and purification of
Cyclosiversioside F 16,25-diacetate from a natural source is not described in the available
literature. However, a general workflow for the isolation of cycloartane glycosides from
Astragalus species can be inferred.

General Isolation Workflow for Cycloartane Glycosides
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Plant Material (e.g., Astragalus roots)

Extraction with Organic Solvent (e.g., Ethanol)

'

Concentration of Crude Extract

'

Solvent-Solvent Partitioning

'

Column Chromatography (e.g., Silica Gel)

'

Preparative HPLC

'

Purification and Crystallization

'

Structure Elucidation (NMR, MS)

Isolated Cyclosiversioside F 16,25-diacetate

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of cycloartane glycosides.
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Biological Activity and Signaling Pathways

Recent studies have begun to elucidate the biological activities of Cyclosiversioside F, the
parent compound of the diacetate derivative. This research suggests potential therapeutic
applications in metabolic and cardiovascular diseases.

Cyclosiversioside F has been shown to possess cardioprotective and anti-ischemic
properties[1]. Furthermore, it is being investigated for its potential role in preventing obesity and
related disorders[2]. The therapeutic effects of Cyclosiversioside F are believed to be mediated
through the modulation of several key signaling pathways.

Potential Signaling Pathways Modulated by Cyclosiversioside F
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Caption: Potential signaling pathways modulated by Cyclosiversioside F.[2]

Conclusion
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Cyclosiversioside F 16,25-diacetate is a promising natural product with potential applications
in drug development, particularly in the areas of metabolic and cardiovascular diseases. While
basic physicochemical information is available, a comprehensive public dataset including
detailed spectral and experimental data is currently lacking. Further primary research is
required to fully characterize this compound and to validate its therapeutic potential through
rigorous preclinical and clinical studies. The information provided in this guide serves as a
foundational resource for researchers and professionals interested in the further investigation
of Cyclosiversioside F 16,25-diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15136683?utm_src=pdf-body
https://www.benchchem.com/product/b15136683?utm_src=pdf-body
https://www.benchchem.com/product/b15136683?utm_src=pdf-custom-synthesis
https://www.mkscienceset.com/articles_file/260-_article1755068337.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10531328/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10531328/
https://www.benchchem.com/product/b15136683#physicochemical-properties-of-cyclosiversioside-f-16-25-diacetate
https://www.benchchem.com/product/b15136683#physicochemical-properties-of-cyclosiversioside-f-16-25-diacetate
https://www.benchchem.com/product/b15136683#physicochemical-properties-of-cyclosiversioside-f-16-25-diacetate
https://www.benchchem.com/product/b15136683#physicochemical-properties-of-cyclosiversioside-f-16-25-diacetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15136683?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15136683?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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